(Z)-methyl 2-(2-((3-butoxybenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(3-butoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C21H23N3O6S2/c1-3-4-10-30-15-7-5-6-14(11-15)20(26)23-21-24(13-19(25)29-2)17-9-8-16(32(22,27)28)12-18(17)31-21/h5-9,11-12H,3-4,10,13H2,1-2H3,(H2,22,27,28)
• InChI Key: GAWSOPKFYKTZEW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC(=O)OC
• Molecular Formula: C21H23N3O6S2
• Molecular Weight: 477.6 g/mol

Description

This compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound. It contains a benzoyl group, a sulfamoyl group, and a butoxy group attached to the benzo[d]thiazole core. These functional groups could potentially influence the compound’s reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzo[d]thiazole core with additional functional groups attached. The exact structure would need to be confirmed using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

Benzo[d]thiazole derivatives can participate in a variety of chemical reactions, often influenced by the additional functional groups present. The exact reactions this compound could undergo would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfamoyl group could increase its water solubility compared to other benzo[d]thiazole derivatives.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, some benzo[d]thiazole derivatives have been studied for their antimicrobial properties.